Cas no 66414-44-6 ((3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al)

• Product Name: (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al
• CAS No: 66414-44-6
• MF: C₂₉H₄₆O₃
• MW: 442.673749446869
• CID: 1059811
• PubChem ID: 13051570
• Update Time: 2025-06-09

(3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al Chemical and Physical Properties

Names and Identifiers

• (3β)-3-[(Tetrahydro-2H-pyran-2-yl)oxy]-chol-5-en-24-al
• 3β-(tetrahydro-2H-pyran-2-yloxy)chol-5-en-24-al
• (3Beta)-3-[(Tetrahydro-2H-pyran-2-yl)oxy]-chol-5-en-24-al
• 66414-44-6
• (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-3-(oxan-2-yloxy)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanal
• SCHEMBL19034231
• 3b-tetrahydropyranyloxychol-5-en-24-al
• DB-222886
• (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al

• Inchi： 1S/C29H46O3/c1-20(7-6-17-30)24-11-12-25-23-10-9-21-19-22(32-27-8-4-5-18-31-27)13-15-28(21,2)26(23)14-16-29(24,25)3/h9,17,20,22-27H,4-8,10-16,18-19H2,1-3H3/t20-,22+,23+,24-,25+,26+,27?,28+,29-/m1/s1
• InChI Key： LLPUNUWSDVKWLQ-LPFMPMKMSA-N
• SMILES： O(C1CCCCO1)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC=O)CC[C@H]21

Computed Properties

• Exact Mass: 442.34500
• Monoisotopic Mass: 442.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 7.09240

Additional information on (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al

Introduction to Compound CAS No. 66414-44-6: (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al

(3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al (CAS No. 66414-44-6) is a complex steroidal compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is a derivative of cholestane, a fundamental structure in the synthesis of various biologically active molecules, including hormones and pharmaceuticals. The presence of the tetrahydropyran protecting group at the C3 position and the aldehyde functionality at the C24 position makes this compound particularly interesting for its potential applications in drug development and chemical synthesis.

The structural complexity of (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al provides a unique platform for exploring its biological activities and chemical reactivity. Recent studies have highlighted its potential as an intermediate in the synthesis of steroidal drugs, particularly those targeting hormonal disorders and metabolic diseases. The tetrahydropyran protecting group at the C3 position is crucial for maintaining the stability and reactivity of the molecule during synthetic transformations, while the aldehyde group at C24 offers a versatile handle for further functionalization.

In the context of medicinal chemistry, (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al has been investigated for its role in the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of selective estrogen receptor modulators (SERMs), which are important in the treatment of breast cancer and osteoporosis. The ability to fine-tune the structure through various synthetic strategies allows for the optimization of pharmacological properties, such as potency, selectivity, and bioavailability.

Beyond its applications in drug development, (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al has also been studied for its potential in chemical biology research. Its unique structural features make it an excellent candidate for probing steroid receptor interactions and signaling pathways. Recent advances in mass spectrometry and nuclear magnetic resonance (NMR) techniques have enabled detailed structural and functional analyses, providing valuable insights into its mechanism of action.

The synthesis of (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al involves a series of well-defined steps that highlight the importance of protecting group chemistry and stereocontrol. Key reactions include the protection of hydroxyl groups with tetrahydropyran ethers, followed by selective oxidation to introduce the aldehyde functionality. These synthetic strategies are not only crucial for obtaining high yields but also for ensuring the purity and stability of the final product.

In terms of safety and handling, it is important to note that while (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al is not classified as a hazardous material, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and following standard laboratory safety protocols to minimize any potential risks.

The ongoing research into (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al continues to uncover new applications and insights into its biological activities. For example, recent studies have explored its potential as a scaffold for developing antiviral agents, particularly against enveloped viruses such as influenza and HIV. The ability to modify the steroidal core through various functional groups offers a broad range of possibilities for optimizing antiviral activity.

In conclusion, (3β)-3-(Tetrahydro-2H-pyran-2-yl)oxy-chol-5-en-24-al (CAS No. 66414-44-6) is a versatile compound with significant potential in both medicinal chemistry and chemical biology. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and exploring fundamental biological processes. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.